Cas no 62643-57-6 (1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-(4-nitrophenyl)-)

• Product Name: 1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-(4-nitrophenyl)-
• CAS No: 62643-57-6
• MF: C₁₈H₁₅NO₃
• MW: 293.316604852676
• CID: 436713
• PubChem ID: 54425250
• Update Time: 2025-04-19

1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-(4-nitrophenyl)-
• 1-(4-methylphenyl)-5-(4-nitrophenyl)penta-1,4-dien-3-one
• 62643-57-6
• DTXSID50711235
• SCHEMBL10910107

• Inchi： 1S/C18H15NO3/c1-14-2-4-15(5-3-14)8-12-18(20)13-9-16-6-10-17(11-7-16)19(21)22/h2-13H,1H3
• InChI Key： WDQCIBAMUPCEEB-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC(=CC=1)[N+](=O)[O-])C=CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 293.10525
• Monoisotopic Mass: 293.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.3
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21